Cas no 126953-08-0 (1,3-Propanediol,2-methoxy-, monoacetate, (S)- (9CI))

• Product Name: 1,3-Propanediol,2-methoxy-, monoacetate, (S)- (9CI)
• CAS No: 126953-08-0
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 103291
• Update Time: 2024-01-24

1,3-Propanediol,2-methoxy-, monoacetate, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-methoxy-, monoacetate, (S)- (9CI)
• (S)-(+)-1-O-ACETYL-2-O-METHYLGLYCEROL
• 1,3-Propanediol, 2-methoxy-, monoacetate, (S)- (9CI)

• Inchi： 1S/C6H12O4/c1-5(8)10-4-6(3-7)9-2/h6-7H,3-4H2,1-2H3/t6-/m0/s1
• InChI Key： HRNRNKPTWVUKBB-LURJTMIESA-N
• SMILES： C(OC(=O)C)[C@@H](OC)CO

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Solubility: Not determined